Cas no 2361792-86-9 (N-Ethyl-N-[2-[(4-fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]-2-propenamide)

• Product Name: N-Ethyl-N-[2-[(4-fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]-2-propenamide
• CAS No: 2361792-86-9
• MF: C₁₆H₁₉FN₂O₂
• MW: 290.332667589188
• CID: 5414212
• PubChem ID: 145908884
• Update Time: 2025-10-29

N-Ethyl-N-[2-[(4-fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591006
• Z2891366890
• 2361792-86-9
• N-Ethyl-N-[2-[(4-fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]prop-2-enamide
• N-ethyl-N-{[(4-fluoro-2,3-dihydro-1H-inden-1-yl)carbamoyl]methyl}prop-2-enamide
• N-Ethyl-N-[2-[(4-fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C16H19FN2O2/c1-3-16(21)19(4-2)10-15(20)18-14-9-8-11-12(14)6-5-7-13(11)17/h3,5-7,14H,1,4,8-10H2,2H3,(H,18,20)
• InChI Key： SGDDZGKKRIQXRX-UHFFFAOYSA-N
• SMILES： C(N(CC)CC(NC1C2=C(C(F)=CC=C2)CC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 290.14305602g/mol
• Monoisotopic Mass: 290.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 521.4±50.0 °C(Predicted)
• pka: 13.86±0.20(Predicted)

Additional information on N-Ethyl-N-[2-[(4-fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]-2-propenamide

N-Ethyl-N-[2-[(4-Fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]-2-propenamide: A Promising Compound in the Field of Medicinal Chemistry

N-Ethyl-N-[2-[(4-fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]-2-propenamide (CAS No. 2361792-86-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as NEFDOA for brevity, belongs to a class of molecules known as amides and has shown promising results in various preclinical studies.

The molecular structure of NEFDOA is characterized by a fluoro-substituted indanone moiety, which imparts significant biological activity. The presence of the fluoro group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the amide functionality provides a versatile scaffold for further chemical modifications, allowing researchers to fine-tune the compound's pharmacological properties.

Recent studies have focused on the potential of NEFDOA as an inhibitor of specific enzymes and receptors. One notable application is its use as a potent inhibitor of histone deacetylases (HDACs), which are key regulators of gene expression and play a crucial role in various cellular processes, including cell proliferation and differentiation. In vitro assays have demonstrated that NEFDOA exhibits selective inhibition of HDACs, particularly HDAC6, with low micromolar IC50 values.

The therapeutic potential of NEFDOA extends beyond its HDAC inhibitory activity. Preclinical studies have shown that it possesses anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. In animal models, NEFDOA has been shown to reduce inflammation and improve disease symptoms without significant toxicity.

In addition to its anti-inflammatory effects, NEFDOA has also been investigated for its neuroprotective properties. Studies have demonstrated that it can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism by which NEFDOA exerts its neuroprotective effects is thought to involve the modulation of mitochondrial function and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic profile of NEFDOA has been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, allowing for once-daily dosing regimens. Furthermore, it shows good brain penetration, which is essential for its neuroprotective applications.

To further enhance the therapeutic potential of NEFDOA, researchers are exploring various prodrug strategies to improve its bioavailability and reduce potential side effects. One approach involves the design of ester prodrugs that are metabolically activated in vivo to release the active compound. These prodrugs have shown improved solubility and reduced toxicity compared to the parent molecule.

Clinical trials are currently underway to evaluate the safety and efficacy of NEFDOA in human subjects. Early-phase trials have demonstrated that it is well-tolerated at therapeutic doses with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-Ethyl-N-[2-[(4-fluoro-2,3-dihydro-1H-inden-1-yl)amino]-2-oxoethyl]-2-propenamide (CAS No. 2361792-86-9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as anti-inflammatory therapy and neuroprotection. As research continues to uncover new insights into its mechanisms of action and potential clinical benefits, NEFDOA holds great promise for improving patient outcomes in various diseases.